7-Methoxyspiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid
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Description
The compound is a spiro compound, which means it has two rings sharing a single atom. The structure includes a benzoxazine ring and an azetidine ring. Benzoxazines are a group of isomeric bicyclic heterocyclic chemical compounds that consist of a benzene ring fused to an oxazine ring . Azetidines are four-membered rings containing nitrogen. The compound also includes a methoxy group (OCH3) and a trifluoroacetic acid group (CF3COOH).
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of C-Nucleosides : Research by Katagiri et al. (1985) demonstrates the synthesis of protected pyrimidine and 1,2,4-triazole C-nucleosides, utilizing a process that includes the transformation of 1,3-oxazine derivatives with trifluoroacetic acid (Katagiri et al., 1985).
Benzodifuranyl and Oxadiazepines Synthesis : Abu‐Hashem et al. (2020) investigated the synthesis of novel benzodifuranyl compounds, including derivatives that were tested as cyclooxygenase inhibitors and showed analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Biological and Pharmacological Applications
Anti-Proliferative Agents : Santos et al. (2018) synthesized novel isatinspirooxazine derivatives with potential anti-proliferative activity against various cancer cell lines (Santos et al., 2018).
Antibacterial Agents : Frigola et al. (1995) prepared a series of chiral naphthyridines and quinolones with a 7-(3-amino-2-methyl-1-azetidinyl) moiety, showing significant antibacterial activity (Frigola et al., 1995).
Agronomic Utility
Allelochemicals in Agriculture : Macias et al. (2006) focused on benzoxazinones and related compounds, highlighting their phytotoxic, antimicrobial, and insecticidal properties. These compounds have potential agronomic utility (Macias et al., 2006).
Herbicidal Activity : Brimble et al. (1998) synthesized spiroacetals showing significant herbicidal activity against various weeds, representing a new class of herbicides based on a spiroacetal ring system (Brimble et al., 1998).
Properties
IUPAC Name |
7-methoxyspiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3.C2HF3O2/c1-15-7-2-3-8-9(4-7)13-10(14)16-11(8)5-12-6-11;3-2(4,5)1(6)7/h2-4,12H,5-6H2,1H3,(H,13,14);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRBDSMIQZDHMEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C3(CNC3)OC(=O)N2.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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